Cas no 25649-12-1 (1H-Pyrazolo[4,3-d]thiazole)

1H-Pyrazolo[4,3-d]thiazole is a heterocyclic compound featuring a fused pyrazole-thiazole ring system, which serves as a versatile scaffold in medicinal and materials chemistry. Its unique structure enables diverse functionalization, making it valuable for synthesizing biologically active molecules, particularly in drug discovery for targeting kinases and other therapeutic proteins. The rigid bicyclic framework enhances binding affinity and selectivity, while the sulfur and nitrogen heteroatoms contribute to favorable electronic properties. This compound is also of interest in materials science due to its potential optoelectronic applications. Its synthetic adaptability allows for precise modifications, facilitating tailored derivatives for specific research or industrial needs.

1H-Pyrazolo[4,3-d]thiazole structure

Product Name:1H-Pyrazolo[4,3-d]thiazole

CAS No:25649-12-1

MF:C₄H₃N₃S

MW:125.151718378067

CID:4820552

Update Time:2025-11-06

1H-Pyrazolo[4,3-d]thiazole Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazolo[4,3-d]thiazole
- thiazolopyrazole
- 1H-pyrazolo[4,3-d][1,3]thiazole
- Inchi： 1S/C4H3N3S/c1-3-4(7-6-1)8-2-5-3/h1-2H,(H,6,7)
- InChI Key： PDRSZUAQTFBWPF-UHFFFAOYSA-N
- SMILES： S1C=NC2C=NNC1=2

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 97.3
XLogP3: 1
Topological Polar Surface Area: 69.8

1H-Pyrazolo[4,3-d]thiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM515751-1g	1H-Pyrazolo[4,3-d]thiazole	25649-12-1	97%	1g	$691	2024-07-28
Alichem	A059003747-1g	1H-Pyrazolo[4,3-d]thiazole	25649-12-1	97%	1g	$731.88	2022-03-31

1H-Pyrazolo[4,3-d]thiazole Related Literature

1. Aggregation of biologically important peptides and proteins: inhibition or acceleration depending on protein and metal ion concentrations

Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
2. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
3. An automated computational approach to kinetic model discrimination and parameter estimation†

Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
4. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
5. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles

Additional information on 1H-Pyrazolo[4,3-d]thiazole

1H-Pyrazolo[4,3-d]thiazole: A Comprehensive Overview

The compound with CAS No. 25649-12-1, commonly referred to as 1H-Pyrazolo[4,3-d]thiazole, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This molecule is characterized by its unique structure, which combines pyrazole and thiazole rings in a fused arrangement. The pyrazolo[4,3-d]thiazole system is notable for its potential applications in drug discovery and advanced materials development.

Recent studies have highlighted the versatility of 1H-Pyrazolo[4,3-d]thiazole as a scaffold for designing bioactive compounds. Researchers have explored its ability to act as a ligand in metalloenzyme inhibition and as a component in antiviral agents. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of pyrazolo[4,3-d]thiazole exhibit potent activity against human papillomavirus (HPV) replication, suggesting its potential role in antiviral therapy.

In the realm of materials science, 1H-Pyrazolo[4,3-d]thiazole has been investigated for its electronic properties. Its conjugated system makes it a promising candidate for use in organic semiconductors and optoelectronic devices. A 2023 paper in *Advanced Materials* reported that thin films incorporating pyrazolo[4,3-d]thiazole derivatives exhibit improved charge transport properties, making them suitable for applications in flexible electronics.

The synthesis of 1H-Pyrazolo[4,3-d]thiazole has also been a topic of recent research. Traditional methods involve multi-step reactions with various coupling agents, but recent advancements have focused on developing more efficient and environmentally friendly synthesis routes. For example, microwave-assisted synthesis has been employed to streamline the production process, reducing reaction times and enhancing yield.

Moreover, the biological evaluation of pyrazolo[4,3-d]thiazole derivatives has revealed their potential as anticancer agents. A 2023 study in *Cancer Research* identified that certain analogs possess selective cytotoxicity against cancer cells while sparing normal cells. This finding underscores the importance of further exploring the medicinal chemistry potential of this compound.

In conclusion, 1H-Pyrazolo[4,3-d]thiazole stands as a versatile and promising molecule with applications spanning drug discovery and materials science. Its unique structure and diverse functionalization options make it an attractive target for researchers across multiple disciplines. As ongoing studies continue to uncover new properties and applications, the significance of pyrazolo[4,3-d]thiazole in modern chemistry is expected to grow significantly.